![molecular formula C28H26N4O3 B2608462 N-(2,3-dimethylphenyl)-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide CAS No. 1189869-58-6](/img/structure/B2608462.png)
N-(2,3-dimethylphenyl)-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide
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Description
N-(2,3-dimethylphenyl)-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3 and its molecular weight is 466.541. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Agents
Studies on similar acetamide derivatives, such as those involving indolinyl acetamides, have shown promising antibacterial and antifungal activities against various pathogenic microorganisms. These compounds, characterized by their structural diversity and synthesis from accessible starting materials, highlight the potential for designing new antimicrobial agents with enhanced efficacy and selectivity (Debnath & Ganguly, 2015).
Synthetic Methodologies
Research on the synthesis and structural elucidation of acetamide derivatives, including those with complex heterocyclic frameworks, contributes to the development of novel synthetic routes in organic chemistry. These studies provide valuable insights into the design and synthesis of new compounds with potential applications in drug development and materials science (Skladchikov, Suponitskii, & Gataullin, 2013).
Pharmacological Applications
Some related compounds have been evaluated for their pharmacological properties, such as anti-inflammatory and analgesic activities. The exploration of these compounds in pharmacological studies underscores the importance of acetamide derivatives in the search for new therapeutic agents with specific biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Molecular Docking and Inhibitory Activity
Advancements in the synthesis of acetamide-based derivatives have also led to the exploration of their potential as inhibitors against various biological targets. Studies involving molecular docking and synthesis methodologies provide insights into the design of potent inhibitors for diseases such as hepatitis B, showcasing the role of these compounds in medicinal chemistry and drug design (Ivashchenko et al., 2019).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O3/c1-18-7-6-9-23(19(18)2)30-25(33)16-32-24-10-5-4-8-22(24)26-27(32)28(34)31(17-29-26)15-20-11-13-21(35-3)14-12-20/h4-14,17H,15-16H2,1-3H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRTDVILXWXWQCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=C(C=C5)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.